N-(but-3-yn-1-yl)propane-2-sulfonamide

• IUPAC Name: N-but-3-ynylpropane-2-sulfonamide
• InChI: InChI=1S/C7H13NO2S/c1-4-5-6-8-11(9,10)7(2)3/h1,7-8H,5-6H2,2-3H3
• InChI Key: IIWJEYZABOUVQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NCCC#C
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol

Description

“N-(but-3-yn-1-yl)propane-2-sulfonamide” is a chemical compound that belongs to the class of sulfonamides. Sulfonamides are well-known motifs in medicinal chemistry, forming a large family of antibacterial agents as well as being found in numerous other drugs.

Synthesis Analysis

The synthesis of sulfonamides involves a range of chemical reactions. For instance, sulfonamides can be synthesized directly from sulfonic acids or its sodium salts under microwave irradiation. The combination of H2O2 and SOCl2 is a highly reactive reagent for the direct oxidative conversion of thiol derivatives to the corresponding sulfonyl chlorides through oxidative chlorination.

Molecular Structure Analysis

The typical structure of a sulfonamide involves a central sulfur atom, with two doubly bonded oxygens, that is also bonded to a nitrogen atom (existing as a substituted amine) and an aniline group.

Chemical Reactions Analysis

Sulfonamides exhibit a fascinating reactivity profile. They can act as an activating group, protecting group, leaving group, and as a molecular scaffold. They are resistant to hydrolysis while being transition-state mimetics of the peptide bond.

Scientific Research Applications

Proteomic Cysteine Probe

• Application : N-(but-3-yn-1-yl)-2-(((2-oxo-2H-chromen-7-yl)oxy)methyl)acrylamide serves as a proteomic cysteine probe. .

Propargylamine Derivatives in Neurodegenerative Disorders

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Anti-Cancer Properties

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Neuroprotective Effects of Rasagiline

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Other Potential Applications

Mechanism of Action

Target of Action

Similar compounds have been known to interact with proteins such as the disintegrin and metalloproteinase domain-containing protein 17 .

Mode of Action

It is suggested that it may cleave the membrane-bound precursor of tnf-alpha to its mature soluble form and be responsible for the proteolytical release of soluble jam3 from endothelial cells surface .

Biochemical Pathways

The cleavage of the membrane-bound precursor of tnf-alpha suggests that it may influence the tnf signaling pathway .

Result of Action

The release of soluble jam3 from endothelial cells surface suggests that it may have an effect on cell adhesion and migration .